![molecular formula C17H22Br2O2 B1243718 5-Bromo-2-((1S,3R)-3-bromo-2,2-dimethyl-6-methylene-cyclohexylmethyl)-4-methoxy-phenol](/img/structure/B1243718.png)
5-Bromo-2-((1S,3R)-3-bromo-2,2-dimethyl-6-methylene-cyclohexylmethyl)-4-methoxy-phenol
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Overview
Description
5-Bromo-2-((1S,3R)-3-bromo-2,2-dimethyl-6-methylene-cyclohexylmethyl)-4-methoxy-phenol is a natural product found in Cymopolia barbata with data available.
Scientific Research Applications
Synthesis of Phenol Derivatives
- The compound has been involved in the synthesis of various phenol derivatives. For instance, the synthesis of 1,1‐dimethyl‐4‐indanol derivatives has been achieved through intramolecular Friedel–Crafts cyclization, followed by demethylation. The reactions and yields are influenced by factors like solvent and temperature (Wang, Wu, & Xia, 2006).
Photodynamic Therapy Application
- Zinc phthalocyanine derivatives, containing similar bromophenol structures, have shown significant potential in photodynamic therapy for cancer treatment. These derivatives demonstrate high singlet oxygen quantum yield, making them effective as Type II photosensitizers (Pişkin, Canpolat, & Öztürk, 2020).
Antiviral Activity
- Bromophenol structures, resembling the given compound, have been synthesized and tested for antiviral activities. These include derivatives of 5-hydroxyindole, demonstrating the potential of bromophenol compounds in medicinal chemistry (Mezentseva, Nikolaeva, Golovanova, Krylova, & Fomina, 1991).
Antibacterial Agents
- Certain bromophenol derivatives, such as (E)-5-bromo-2-methoxy-4-((phenylimino)methyl)phenol, have been synthesized and shown to possess antibacterial properties against various bacterial strains. This highlights the utility of bromophenol compounds in developing new antibacterial agents (Zhou, Ma, Yuan, Han, Liu, & Zhu, 2015).
Antioxidant and Anticancer Activities
- Methylated and acetylated derivatives of natural bromophenols, similar in structure to the compound , have demonstrated significant antioxidant and anticancer activities. These findings suggest potential therapeutic applications in treating oxidative stress-related diseases and cancer (Dong, Wang, Guo, Stagos, Giakountis, Trachana, Lin, Liu, & Liu, 2022).
properties
Product Name |
5-Bromo-2-((1S,3R)-3-bromo-2,2-dimethyl-6-methylene-cyclohexylmethyl)-4-methoxy-phenol |
---|---|
Molecular Formula |
C17H22Br2O2 |
Molecular Weight |
418.2 g/mol |
IUPAC Name |
5-bromo-2-[[(1S,3R)-3-bromo-2,2-dimethyl-6-methylidenecyclohexyl]methyl]-4-methoxyphenol |
InChI |
InChI=1S/C17H22Br2O2/c1-10-5-6-16(19)17(2,3)12(10)7-11-8-15(21-4)13(18)9-14(11)20/h8-9,12,16,20H,1,5-7H2,2-4H3/t12-,16+/m0/s1 |
InChI Key |
UHRXKJFPPKYYEC-BLLLJJGKSA-N |
Isomeric SMILES |
CC1([C@@H](CCC(=C)[C@@H]1CC2=CC(=C(C=C2O)Br)OC)Br)C |
SMILES |
CC1(C(CCC(=C)C1CC2=CC(=C(C=C2O)Br)OC)Br)C |
Canonical SMILES |
CC1(C(CCC(=C)C1CC2=CC(=C(C=C2O)Br)OC)Br)C |
synonyms |
cyclocymopol monomethyl ether LG 100127 LG 100128 LG-100127 LG-100128 LG100127 LG100128 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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